Cas no 1250384-32-7 (3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol)

3-Amino-3-(2,4,6-trimethylphenyl)propan-1-ol is a chiral amino alcohol derivative featuring a sterically hindered 2,4,6-trimethylphenyl group. This structural motif enhances its utility as a ligand or building block in asymmetric synthesis, particularly in catalytic reactions where steric and electronic tuning are critical. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, enabling applications in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its rigid aromatic backbone contributes to improved selectivity in stereocontrolled transformations. The compound is typically handled under inert conditions due to the potential sensitivity of the amino group. Suitable for research and industrial use, it offers a balance of stability and reactivity for advanced synthetic applications.
3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol structure
1250384-32-7 structure
Product Name:3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol
CAS No:1250384-32-7
MF:C12H19NO
MW:193.285363435745
CID:5757776
PubChem ID:62389734
Update Time:2025-05-25

3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1250384-32-7
    • 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol
    • EN300-1848605
    • 3-Amino-3-mesitylpropan-1-ol
    • CS-0355123
    • AKOS011676655
    • Benzenepropanol, γ-amino-2,4,6-trimethyl-
    • Inchi: 1S/C12H19NO/c1-8-6-9(2)12(10(3)7-8)11(13)4-5-14/h6-7,11,14H,4-5,13H2,1-3H3
    • InChI Key: CFYWHUCUXXBENR-UHFFFAOYSA-N
    • SMILES: OCCC(C1C(C)=CC(C)=CC=1C)N

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.019±0.06 g/cm3(Predicted)
  • Boiling Point: 346.3±37.0 °C(Predicted)
  • pka: 14.91±0.10(Predicted)

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Additional information on 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS No. 1250384-32-7)

3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS No. 1250384-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by an amino group and a hydroxyl group attached to a trimethylphenyl backbone, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for "3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol synthesis" or "CAS 1250384-32-7 applications," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol features a propan-1-ol chain linked to a 2,4,6-trimethylphenyl ring, which enhances its stability and reactivity. This combination makes it a valuable building block for designing bioactive compounds. Recent trends in organic chemistry highlight the demand for "high-purity 1250384-32-7" and "custom synthesis of trimethylphenyl derivatives," underscoring its role in precision medicine and advanced material development. The compound's ability to undergo selective functionalization further expands its utility in creating tailored molecular architectures.

In the context of current research, 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol is frequently explored for its potential in chiral synthesis and asymmetric catalysis. These applications align with the broader scientific community's focus on sustainable and efficient synthetic methods. Searches for "chiral intermediates for pharmaceuticals" and "eco-friendly catalytic processes" often intersect with discussions about this compound, emphasizing its alignment with green chemistry principles. Its low toxicity profile and compatibility with diverse reaction conditions further enhance its appeal.

From an industrial perspective, CAS 1250384-32-7 is increasingly referenced in patents and technical literature related to advanced polymer additives and specialty coatings. The compound's aromatic and aliphatic hybrid structure contributes to improved thermal stability and adhesion properties, making it a candidate for high-performance materials. Queries such as "trimethylphenyl-based additives" and "propan-1-ol derivatives in coatings" reflect this niche yet growing application area. Manufacturers are also investigating its use in electronic materials, where precision and reliability are paramount.

Quality control and analytical characterization of 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol are critical for ensuring its performance in end-use applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Researchers frequently seek "analytical methods for CAS 1250384-32-7" and "specifications of amino-propanol derivatives," highlighting the need for standardized protocols. The compound's high solubility in organic solvents also facilitates its integration into various formulations.

Looking ahead, the demand for 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol is expected to rise alongside advancements in personalized medicine and smart materials. Its adaptability to modular synthetic routes positions it as a key player in innovation-driven sectors. As sustainability becomes a priority, the compound's potential in biodegradable materials and renewable energy applications may unlock new opportunities. Searches for "future trends in amino alcohol chemistry" and "sustainable chemical intermediates" signal this evolving landscape.

In summary, 3-amino-3-(2,4,6-trimethylphenyl)propan-1-ol (CAS No. 1250384-32-7) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted applications—from pharmaceuticals to advanced materials—make it a compound of enduring interest. By addressing common queries like "uses of trimethylphenylpropanol" and "safety data for 1250384-32-7," this overview bridges scientific rigor with real-world relevance, offering a holistic perspective for researchers and industry stakeholders alike.

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